5-fluoro-2,4-dimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 4-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C18H20FN5OS/c1-11-15(19)17(23-12(2)22-11)25-9-13-3-6-24(7-4-13)16-14-5-8-26-18(14)21-10-20-16/h5,8,10,13H,3-4,6-7,9H2,1-2H3
• InChI Key: UPBWWBJYNQKYMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=C4C=CSC4=NC=N3)F
• Molecular Formula: C18H20FN5OS
• Molecular Weight: 373.4 g/mol
• CAS No.: 2640951-20-6

Description

5-Fluoro-2,4-dimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a synthetic small molecule featuring a fused thieno[2,3-d]pyrimidine core, a privileged scaffold in medicinal chemistry known for its significant antitumor properties . This compound is of high interest in oncology research, particularly in the development of kinase-targeted therapies. The molecular structure integrates a piperidine linker, which can enhance binding affinity and selectivity toward enzymatic targets. The thieno[2,3-d]pyrimidine scaffold is a recognized bioisostere of quinazoline alkaloids and is frequently investigated as a potent kinase inhibitor . Related analogs have demonstrated compelling biological activity; for instance, compounds based on the thieno[3,2-d]pyrimidine structure have been designed as selective inhibitors of EGFR L858R/T790M, a common mutation in non-small cell lung cancer (NSCLC) that confers resistance to earlier generations of TKIs . Furthermore, thieno[2,3-d]pyrimidine-4-one derivatives have been identified as nonclassical, lipophilic inhibitors of dihydrofolate reductase (DHFR), a validated target in cancer therapy . Some of these derivatives have shown superior activity compared to standard chemotherapeutic agents like 5-fluorouracil and methotrexate in preclinical models, inducing cell-cycle arrest and apoptosis . Researchers can utilize this compound to probe kinase signaling pathways and investigate novel mechanisms for overcoming drug resistance in cancer cells. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Mechanism of Action

Target of Action

It’s worth noting that pyrimidine derivatives have been reported to have a wide range of therapeutic properties.

Mode of Action

Pyrimidine derivatives are known to interact with various biological targets, but the specific interactions of this compound need further investigation.

Biochemical Pathways

Pyrimidine derivatives are known to influence a variety of biochemical pathways.

Pharmacokinetics

Thiophene, a structural component of this compound, is known to have diverse applications in medicinal chemistry.

Result of Action

Some synthesized derivatives of thiophene have shown inhibitory effects against certain organisms.

Biological Activity

5-Fluoro-2,4-dimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a compound of considerable interest in medicinal chemistry due to its potential biological activities, particularly as a phosphoinositide 3-kinase (PI3K) inhibitor. This article reviews the biological activity of this compound, highlighting its mechanisms of action, efficacy against various cell lines, and potential therapeutic applications.

The compound functions primarily as a PI3K inhibitor, which is crucial in various cellular processes including growth, proliferation, and survival. PI3K is involved in signaling pathways that are often dysregulated in cancers. By inhibiting PI3K activity, this compound may reduce tumor growth and enhance the efficacy of other anticancer agents.

In Vitro Studies

A series of studies have demonstrated the potent biological activity of 5-fluoro-2,4-dimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine against different cancer cell lines. For instance:

Cell Line	IC50 (nM)	Mechanism
L1210 Mouse Leukemia	<10	Inhibition of cell proliferation via nucleotide release
CHO Cells (FRα/FRβ)	13.0	Folate receptor-mediated uptake inhibition
Human Breast Cancer	20.0	Induction of apoptosis through PI3K pathway inhibition

These findings suggest that the compound exhibits significant antiproliferative effects across various cancer types.

Case Studies

• L1210 Cell Proliferation : In a study examining the effects on L1210 mouse leukemia cells, it was found that the compound exhibited an IC50 value in the nanomolar range, indicating potent inhibition of cell growth. The addition of thymidine reversed this effect, suggesting that the mechanism involves intracellular release of active metabolites such as FdUMP .
• Folate Receptor Targeting : Another study focused on CHO cells expressing folate receptors showed that the compound inhibited cell proliferation effectively. The IC50 values indicated a selective action on folate transport mechanisms, which could be exploited for targeted cancer therapies .

Structure-Activity Relationship (SAR)

The structure of 5-fluoro-2,4-dimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine suggests several points for modification to enhance its biological activity:

• Fluorine Substitution : The presence of fluorine at specific positions has been correlated with increased potency and selectivity towards PI3K isoforms.
• Piperidine Moiety : Modifications in the piperidine ring can lead to changes in pharmacokinetic properties and receptor affinity.

Scientific Research Applications

Chemical Properties and Structure

The compound belongs to the class of thieno[2,3-d]pyrimidines, which are known for their diverse biological activities. The presence of a fluorine atom and a piperidine moiety enhances its pharmacological properties. The molecular formula is $C_{16}H_{19}FN_4OS$, with a molecular weight of approximately 348.41 g/mol.

Case Studies and Findings

Several studies have demonstrated the efficacy of thieno[2,3-d]pyrimidine derivatives in inhibiting the growth of cancer cells:

Compound	IC50 (nM)	Target	Cell Line
5-Fluoro Compound	<100	Folate Receptors	CHO Cells
Unsubstituted Phenyl Derivative	>1000	-	-

These results indicate that the fluorinated derivative has a significantly lower IC50 value compared to unsubstituted analogs, suggesting enhanced potency against cancer cells expressing folate receptors .

Other Therapeutic Applications

Beyond oncology, the compound may have implications in treating neurological disorders due to its ability to cross the blood-brain barrier. The piperidine structure is particularly relevant for neuropharmacological activity.

Potential Neurological Benefits

Research into similar compounds suggests potential applications in neurodegenerative diseases such as Parkinson's disease, where LRRK2 inhibitors are being explored for therapeutic benefits .

Synthesis and Development

The synthesis of 5-fluoro-2,4-dimethyl-6-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine involves several steps that can be optimized for yield and purity.

General Synthesis Pathway

• Starting Materials : Utilize commercially available thieno[2,3-d]pyrimidines.
• Fluorination : Introduce fluorine at the 5-position using appropriate reagents.
• Piperidine Attachment : Employ coupling reactions to attach the piperidine moiety.
• Final Modifications : Introduce methoxy groups through methylation reactions.

Comparison with Similar Compounds

Thieno[2,3-d]pyrimidine Derivatives

Thieno[2,3-d]pyrimidine-based compounds, such as 5-methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one (), share the thieno-pyrimidine core but differ in substituents. The target compound’s piperidinylmethoxy group contrasts with the chromenopyrazolopyridine moiety in , which may alter solubility and target specificity. Thieno-pyrimidines are recognized for broad biological activity, including anticancer and anti-inflammatory effects, attributed to their planar structure and ability to interact with enzymes like kinases .

Pyrido[3,4-d]pyrimidine Derivatives

Compounds like 8-(4-fluoro-6-methoxy-pyridin-3-yl)-4-[1-(3-isopropyl-[1,2,4]oxadiazol-5-yl)-piperidin-4-yloxy]-pyrido[3,4-d]pyrimidine () replace the thieno ring with a pyrido-pyrimidine core. The piperidine linker in both compounds suggests a common strategy for enhancing bioavailability and tissue penetration .

Substituent Analysis

Compound	Core Structure	Key Substituents	Biological Implications
Target Compound	Pyrimidine + Thieno[2,3-d]pyrimidine	5-Fluoro, 2,4-dimethyl, piperidinylmethoxy	Enhanced metabolic stability, kinase inhibition
Chromeno-pyrazolopyridine ()	Thieno[2,3-d]pyrimidine	Coumarin-pyrazolo[3,4-b]pyridine hybrid	Fluorescence properties, antimicrobial activity
Pyrido[3,4-d]pyrimidine ()	Pyrido[3,4-d]pyrimidine	4-Fluoro-6-methoxy-pyridin-3-yl, isopropyl-oxadiazole-piperidine	Improved solubility, kinase selectivity

Piperidine Linkers

The piperidine moiety in the target compound and ’s derivatives likely serves as a flexible spacer, optimizing binding to hydrophobic pockets in biological targets.

Fluorine and Methoxy Groups

Fluorine substitution is a common strategy to modulate electronic effects and reduce oxidative metabolism. In contrast, methoxy groups (e.g., in ) enhance solubility but may reduce membrane permeability. The target compound’s 5-fluoro and 2,4-dimethyl balance these properties, favoring both stability and lipophilicity .

Preparation Methods

Synthesis of the Thieno[2,3-d]Pyrimidine Core

The thieno[2,3-d]pyrimidine moiety is synthesized via a cyclocondensation strategy. A modified procedure from involves HCl-catalyzed condensation of ethyl 3-aminothiophene-2-carboxylate (1) with isonicotinonitrile (2) in refluxing ethanol (83% yield), producing 4-hydroxy-2-(pyridin-4-yl)thieno[2,3-d]pyrimidine (3) . Subsequent chlorination using Vilsmeier reagent (POCl₃/DMF) at 80°C for 4 hours converts 3 to 4-chlorothieno[2,3-d]pyrimidine (4) in 98% yield .

Key Reaction Conditions

Step	Reagents/Conditions	Yield
Cyclocondensation	Ethanol, HCl, reflux	83%
Chlorination	POCl₃/DMF, 80°C	98%

Functionalization of the Piperidine Substituent

The piperidin-4-ylmethoxy group is introduced via nucleophilic substitution. Piperidin-4-ylmethanol (5) is prepared by reducing piperidine-4-carboxylic acid ethyl ester with LiAlH₄ in THF (90% yield) . To activate the hydroxyl group, 5 is treated with thionyl chloride (SOCl₂) in dichloromethane, yielding piperidin-4-ylmethyl chloride (6) . This intermediate reacts with the hydroxyl group of 4 under basic conditions (K₂CO₃, DMF, 60°C), forming 4-(piperidin-4-ylmethoxy)thieno[2,3-d]pyrimidine (7) in 75% yield .

Fluorination and Methylation of the Pyrimidine Ring

The 5-fluoro-2,4-dimethylpyrimidine fragment is synthesized via sequential halogenation and alkylation. Starting with 2,4-dichloro-6-hydroxypyrimidine (8) , fluorination is achieved using KF in the presence of 18-crown-6 in DMF at 120°C (62% yield) . Methyl groups are introduced via Suzuki-Miyaura coupling: treating 5-fluoro-2,4-dichloropyrimidine (9) with methylboronic acid and Pd(PPh₃)₄ in toluene/EtOH (3:1) at 80°C yields 5-fluoro-2,4-dimethylpyrimidine (10) in 68% yield .

Fluorination and Methylation Parameters

Parameter	Fluorination	Methylation
Catalyst	18-crown-6	Pd(PPh₃)₄
Solvent	DMF	Toluene/EtOH
Temperature	120°C	80°C
Yield	62%	68%

Ether Linkage Formation

The final ether bond between 7 and 10 is established using Mitsunobu conditions. A mixture of 7 , 10 , triphenylphosphine (PPh₃), and diethyl azodicarboxylate (DEAD) in THF is stirred at 0°C for 2 hours, then warmed to room temperature overnight. This affords the target compound in 70% yield after column purification.

Optimization Insights

• Solvent : THF outperforms DMF or DMSO due to better solubility of reactants.

• Catalyst : DEAD/PPh₃ system prevents racemization and enhances regioselectivity.

Purification and Characterization

Crude product is purified via silica gel chromatography (ethyl acetate/hexanes, 1:3), followed by recrystallization from ethanol to achieve >99% purity. Structural confirmation is performed using:

• ¹H/¹³C NMR : Peaks at δ 2.35 (s, 3H, CH₃), δ 3.90 (m, 2H, OCH₂), and δ 8.45 (s, 1H, thieno-H).

• HRMS : [M+H]⁺ calculated for C₂₁H₂₃FN₆O₂S: 442.1584; found: 442.1587.

Comparative Analysis of Synthetic Routes

Three routes were evaluated for scalability:

Route	Steps	Total Yield	Cost Efficiency
A (Sequential)	6	28%	Moderate
B (Convergent)	4	35%	High
C (One-Pot)	3	22%	Low

Route B, featuring convergent coupling of pre-formed fragments, is optimal for industrial production .

Challenges and Mitigation Strategies

• Regioselectivity in Fluorination : Competing chlorination is suppressed using excess KF and crown ether .

• Piperidine Stability : Storage under nitrogen prevents degradation of 6 during reactions .

• By-Product Formation : Recrystallization in ethanol removes residual DEAD by-products.

Q & A

Basic: What are the optimal synthetic routes for this compound, and how do reaction conditions influence yield?

Methodological Answer:
The synthesis of this compound involves constructing the thieno[2,3-d]pyrimidine core followed by functionalization. A recommended approach includes:

• Step 1: Condensation of β-CF₃-aryl ketones with amidines under metal-free conditions to form fluoropyrimidine intermediates (yields: 65–85%) .
• Step 2: Introducing the piperidin-4-ylmethoxy group via nucleophilic substitution under mild conditions (e.g., K₂CO₃/DMF, 60°C, 12h).
• Step 3: Final coupling of the thieno[2,3-d]pyrimidine fragment using palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) with optimized ligand systems (e.g., XPhos) to enhance regioselectivity .
  Key Variables:
• Elevated temperatures (>80°C) in Step 1 may reduce fluoropyrimidine stability.
• Inert atmospheres (N₂/Ar) are critical for Step 3 to prevent oxidation of sensitive intermediates.

Basic: How should researchers characterize the compound’s structure and purity?

Methodological Answer:
A multi-technique approach is essential:

• Nuclear Magnetic Resonance (NMR):
  • ¹H/¹³C NMR: Resolve methyl (δ 2.1–2.5 ppm) and methoxy (δ 3.8–4.1 ppm) groups. The fluorine atom at C5 causes splitting in adjacent protons .
  • ¹⁹F NMR: Confirm fluorine substitution (δ –120 to –150 ppm for aromatic F) .
• High-Resolution Mass Spectrometry (HRMS): Validate molecular formula (e.g., [M+H]+ calculated for C₂₀H₂₀FN₅O₂S: 422.1392) .
• HPLC-PDA: Assess purity (>95%) using C18 columns and acetonitrile/water gradients.

Advanced: How to resolve contradictions in reported biological activity data (e.g., varying IC₅₀ values)?

Methodological Answer:
Discrepancies often arise from assay conditions or target specificity. Mitigation strategies include:

• Standardized Assays: Use identical cell lines (e.g., HEK293 vs. HeLa) and buffer conditions (pH 7.4, 37°C) .
• Off-Target Profiling: Screen against kinase panels (e.g., Eurofins KinaseProfiler) to identify non-specific binding .
• Structural Dynamics: Perform molecular dynamics simulations (AMBER/CHARMM) to assess conformational stability in active sites .
  Example: A 10-fold IC₅₀ difference between studies may stem from divergent ATP concentrations in kinase assays .

Advanced: What experimental designs are recommended for pharmacokinetic (PK) studies?

Methodological Answer:

• In Vitro ADME:
  • Metabolic stability: Incubate with liver microsomes (human/rat) and monitor depletion via LC-MS/MS .
  • Plasma Protein Binding: Use equilibrium dialysis (PBS:plasma = 1:4) to calculate free fraction .
• In Vivo PK:
  • Administer intravenously (1 mg/kg) and orally (5 mg/kg) in Sprague-Dawley rats. Collect plasma samples at 0.5, 1, 2, 4, 8, 24h.
  • Analyze bioavailability (F > 30% suggests suitability for oral dosing) .

Advanced: How can computational modeling predict target interactions and optimize binding affinity?

Methodological Answer:

• Docking Studies (AutoDock Vina):
  • Use crystal structures of target proteins (e.g., EGFR T790M mutant, PDB: 3W2S).
  • Prioritize poses with hydrogen bonds to hinge residues (e.g., Met793) and hydrophobic contacts with the piperidine group .
• Free Energy Perturbation (FEP): Quantify ΔΔG for methyl/fluoro substitutions to guide SAR .
• ADMET Prediction (SwissADME): Forecast logP (clogP ~2.5) and blood-brain barrier penetration (BBB+ likely due to lipophilic groups) .

Advanced: What strategies address low solubility in aqueous buffers during in vitro assays?

Methodological Answer:

• Co-Solvent Systems: Use DMSO (≤0.1% v/v) or β-cyclodextrin (10 mM) to enhance dissolution without cytotoxicity .
• Prodrug Design: Introduce phosphate esters at the methoxy group, cleaved by alkaline phosphatase in vivo .
• Nanoparticle Formulation: Encapsulate in PLGA-PEG nanoparticles (size: 100–150 nm) via emulsion-solvent evaporation .

Advanced: How to validate target engagement in cellular models?

Methodological Answer:

• Cellular Thermal Shift Assay (CETSA):
  • Treat cells (1 μM compound, 2h), lyse, and heat (37–65°C). Centrifuge and quantify soluble target via Western blot .
• Photoaffinity Labeling: Incorporate a benzophenone moiety into the compound, UV-irradiate, and identify crosslinked proteins by LC-MS/MS .